Cas no 163882-69-7 (3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-)

• Product Name: 3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-
• CAS No: 163882-69-7
• MF: C₇H₉F₃O
• MW: 166.140972852707
• CID: 110370
• PubChem ID: 15939369
• Update Time: 2025-04-18

3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-
• 3-Penten-2-one, 1,1,1-trifluoro-3,4-dimethyl-
• 1,1,1-Trifluoro-3,4-dimethyl-3-penten-2-one
• DTXSID801260962
• 1,1,1-trifluoro-3,4-dimethylpent-3-en-2-one
• 163882-69-7
• InChI=1/C7H9F3O/c1-4(2)5(3)6(11)7(8,9)10/h1-3H

• Inchi： 1S/C7H9F3O/c1-4(2)5(3)6(11)7(8,9)10/h1-3H3
• InChI Key： WGHQHIURTBNCSN-UHFFFAOYSA-N
• SMILES： FC(C(/C(/C)=C(\C)/C)=O)(F)F

Computed Properties

• Exact Mass: 166.06057
• Monoisotopic Mass: 166.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07